Cas no 1804086-39-2 (1-(2-(Difluoromethoxy)-4-methylphenyl)propan-2-one)
1-(2-(Difluoromethoxy)-4-methylphenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-(Difluoromethoxy)-4-methylphenyl)propan-2-one
-
- Inchi: 1S/C11H12F2O2/c1-7-3-4-9(6-8(2)14)10(5-7)15-11(12)13/h3-5,11H,6H2,1-2H3
- InChI Key: HXWKKTYQTFETQP-UHFFFAOYSA-N
- SMILES: FC(OC1C=C(C)C=CC=1CC(C)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 219
- XLogP3: 2.8
- Topological Polar Surface Area: 26.3
1-(2-(Difluoromethoxy)-4-methylphenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010008278-250mg |
1-(2-(Difluoromethoxy)-4-methylphenyl)propan-2-one |
1804086-39-2 | 97% | 250mg |
489.60 USD | 2021-07-06 | |
| Alichem | A010008278-500mg |
1-(2-(Difluoromethoxy)-4-methylphenyl)propan-2-one |
1804086-39-2 | 97% | 500mg |
806.85 USD | 2021-07-06 | |
| Alichem | A010008278-1g |
1-(2-(Difluoromethoxy)-4-methylphenyl)propan-2-one |
1804086-39-2 | 97% | 1g |
1,504.90 USD | 2021-07-06 |
1-(2-(Difluoromethoxy)-4-methylphenyl)propan-2-one Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 1-(2-(Difluoromethoxy)-4-methylphenyl)propan-2-one
Introduction to 1-(2-(Difluoromethoxy)-4-methylphenyl)propan-2-one (CAS No. 1804086-39-2)
1-(2-(Difluoromethoxy)-4-methylphenyl)propan-2-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1804086-39-2, features a unique structural framework that combines a phenyl ring with substituents that enhance its potential biological activity. The presence of both a difluoromethoxy group and a methyl group on the aromatic ring contributes to its distinct chemical properties, making it a subject of interest for further exploration in drug discovery and development.
The molecular structure of 1-(2-(Difluoromethoxy)-4-methylphenyl)propan-2-one consists of a propanone moiety attached to a phenyl ring, which is further modified by the aforementioned substituents. This arrangement not only influences its physical and chemical characteristics but also plays a crucial role in determining its biological interactions. The difluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in the design of novel therapeutic agents.
In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders, cancer, and inflammation. The structural features of 1-(2-(Difluoromethoxy)-4-methylphenyl)propan-2-one make it a promising candidate for further investigation in these areas. For instance, studies have suggested that compounds with similar structural motifs may interact with specific enzymes or receptors involved in disease processes. The methyl group on the phenyl ring can influence electronic distribution, potentially affecting how the molecule interacts with biological targets.
One of the most compelling aspects of this compound is its potential as a scaffold for drug design. Researchers have been exploring ways to modify such structures to improve pharmacokinetic properties, such as solubility and bioavailability, while maintaining or enhancing biological activity. The difluoromethoxy group, in particular, has been shown to be a versatile moiety that can improve binding affinity to proteins and reduce susceptibility to metabolic degradation. This makes 1-(2-(Difluoromethoxy)-4-methylphenyl)propan-2-one an attractive starting point for the synthesis of novel compounds with improved therapeutic profiles.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. These tools have been instrumental in identifying potential lead compounds for further experimental validation. In one notable study, virtual screening techniques were used to evaluate the binding interactions of various analogs of 1-(2-(Difluoromethoxy)-4-methylphenyl)propan-2-one with target proteins relevant to neurological disorders. The results suggested that certain derivatives exhibited promising activity, warranting further investigation.
The synthesis of 1-(2-(Difluoromethoxy)-4-methylphenyl)propan-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include functional group transformations such as halogenation, methylation, and condensation reactions. The use of advanced synthetic methodologies has allowed chemists to access increasingly complex derivatives of this compound, expanding the range of possible biological applications.
In addition to its potential therapeutic applications, 1-(2-(Difluoromethoxy)-4-methylphenyl)propan-2-one has also been studied for its role in materials science and industrial applications. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules used in agrochemicals, polymers, and specialty chemicals. The ability to fine-tune its properties through structural modifications offers significant flexibility in developing tailored solutions for various industrial needs.
The future prospects for 1-(2-(Difluoromethoxy)-4-methylphenyl)propan-2-one are promising, with ongoing research aimed at uncovering new biological functions and optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the development of novel therapeutic agents based on this scaffold. As our understanding of biological systems continues to evolve, compounds like 1-(2-(Difluoromethoxy)-4-methylphenyl)propan-2-one will remain at the forefront of drug discovery efforts.
It is important to note that while this compound shows great promise, further research is needed to fully elucidate its mechanisms of action and potential side effects. Preclinical studies are essential for evaluating its safety and efficacy before it can be considered for clinical trials. However, the initial findings suggest that 1-(2-(Difluoromethoxy)-4-methylphenyl)propan-2-one could play a significant role in addressing unmet medical needs across multiple therapeutic areas.
1804086-39-2 (1-(2-(Difluoromethoxy)-4-methylphenyl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)